Cas no 2567498-15-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-26621554
- 2567498-15-9
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
-
- Inchi: 1S/C24H19N3O4/c1-27-21-12-14(22(28)29)10-11-20(21)25-23(27)26-24(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-12,19H,13H2,1H3,(H,28,29)(H,25,26,30)
- InChI Key: SEXOPGLPVPFICT-UHFFFAOYSA-N
- SMILES: O(C(NC1=NC2C=CC(C(=O)O)=CC=2N1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 413.13755610g/mol
- Monoisotopic Mass: 413.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 93.4Ų
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26621554-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 0.05g |
$1657.0 | 2025-03-20 | |
| Enamine | EN300-26621554-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 0.1g |
$1735.0 | 2025-03-20 | |
| Enamine | EN300-26621554-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 0.25g |
$1814.0 | 2025-03-20 | |
| Enamine | EN300-26621554-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 0.5g |
$1893.0 | 2025-03-20 | |
| Enamine | EN300-26621554-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 1.0g |
$1971.0 | 2025-03-20 | |
| Enamine | EN300-26621554-2.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 2.5g |
$3865.0 | 2025-03-20 | |
| Enamine | EN300-26621554-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 5.0g |
$5719.0 | 2025-03-20 | |
| Enamine | EN300-26621554-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid |
2567498-15-9 | 95.0% | 10.0g |
$8480.0 | 2025-03-20 |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
Comprehensive Analysis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 2567498-15-9)
The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 2567498-15-9) is a specialized Fmoc-protected benzimidazole derivative widely utilized in peptide synthesis, pharmaceutical research, and bioconjugation. Its unique structure combines a benzimidazole core with an Fmoc-protected amino group, making it a valuable intermediate in drug discovery and material science. Researchers frequently search for "Fmoc-benzimidazole derivatives" or "CAS 2567498-15-9 applications," reflecting its growing relevance in biomedical engineering and organic chemistry.
In recent years, the demand for high-purity heterocyclic compounds like 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid has surged due to advancements in targeted drug delivery systems and proteomics. The compound's carboxylic acid moiety enables facile conjugation with biomolecules, addressing trending topics such as "click chemistry in drug design" and "small-molecule probes for imaging." Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating discussions in "peptide therapeutics 2024" forums.
From a synthetic perspective, CAS 2567498-15-9 exhibits exceptional stability under standard coupling conditions, a feature highlighted in queries like "how to handle Fmoc-amino acid derivatives." The methyl-substituted benzimidazole scaffold contributes to enhanced metabolic resistance, aligning with industry searches for "improving oral bioavailability." Analytical studies confirm its utility in creating fluorescent tags and enzyme inhibitors, resonating with "molecular imaging tools" research trends.
Quality control protocols for 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid emphasize HPLC purity verification and mass spectrometry characterization, addressing common purchaser concerns like "certificate of analysis for research chemicals." The compound's solubility in DMSO/DMF makes it ideal for high-throughput screening applications, a hotspot in "AI-driven drug discovery" methodologies. Storage recommendations (-20°C under inert atmosphere) cater to FAQs about "long-term stability of Fmoc compounds."
Emerging applications include its role in designing kinase inhibitor libraries and covalent protein modifiers, topics frequently explored in "precision medicine updates." The benzodiazole-6-carboxylic acid segment enables metal-chelating properties, connecting to searches for "multifunctional pharmaceutical intermediates." Regulatory-compliant production (following ICH Q7 guidelines) ensures its adoption in GMP-compatible syntheses, a critical factor for "CMC documentation requirements" inquiries.
In conclusion, CAS 2567498-15-9 represents a versatile building block bridging medicinal chemistry and biomaterials science. Its alignment with trending search terms like "next-gen peptide mimetics" and "scaffold hopping strategies" underscores its interdisciplinary importance. Future research directions may explore its cryo-EM compatibility or RNA-targeting potential, areas gaining traction in "2024 pharmaceutical forecasts."
2567498-15-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)